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Compound of Interest

Compound Name: Ethanedioy! dibromide

Cat. No.: B108731

Technical Support Center: Ethanedioyl
Dibromide

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with ethanedioyl dibromide (also known as oxalyl
bromide). It includes troubleshooting guides and frequently asked questions to ensure safe and
effective handling during experiments.

Troubleshooting Guides & FAQs

This section addresses specific issues that users might encounter during their experiments with
ethanedioyl dibromide.

Experimental & Handling Issues

e Question: My reaction involving ethanedioyl dibromide is producing unexpected side
products. What could be the cause?

o Answer: Ethanedioyl dibromide is highly reactive, especially with water. Any moisture in
your reaction setup can lead to its decomposition and the formation of hydrogen bromide,
which can interfere with your reaction. Ensure all glassware is thoroughly dried and
reactions are conducted under an inert atmosphere (e.g., nitrogen or argon).[1][2]
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e Question: | observe fumes when | open a container of ethanedioyl dibromide. Is this
normal and what should | do?

o Answer: Yes, it is common to observe fumes. Ethanedioyl dibromide is a lachrymator,
meaning it irritates the eyes and causes tearing.[1] It also reacts with moisture in the air.
Always handle this chemical in a well-ventilated fume hood with appropriate personal
protective equipment (PPE), including chemical safety goggles, face shield, and gloves.[1]

[2]

e Question: The ethanedioyl dibromide solution has turned a darker yellow/brown. Is it still
usable?

o Answer: A change in color may indicate decomposition or contamination. It is
recommended to use a fresh stock of the reagent for sensitive reactions to ensure
reproducibility and avoid unwanted side reactions. Store ethanedioyl dibromide in a dry,
refrigerated, and tightly sealed container under a nitrogen atmosphere to prolong its shelf
life.[1][2]

Safety & Exposure Issues

e Question: What should I do in case of accidental skin or eye contact with ethanedioyl
dibromide?

o Answer: Immediately flush the affected area with copious amounts of water for at least 15
minutes. For eye contact, hold the eyelids open and continue rinsing.[1][2] Remove all
contaminated clothing. Seek immediate medical attention. It is crucial to have an eyewash
station and safety shower readily accessible where this chemical is handled.[2]

e Question: What are the initial symptoms of inhalation exposure, and what is the proper
response?

o Answer: Inhalation of ethanedioyl dibromide can cause severe respiratory tract irritation,
burns, and potentially toxic pneumonitis.[3][4] Symptoms may include a burning sensation,
coughing, wheezing, and shortness of breath. If inhalation occurs, immediately move the
individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical
attention.[1][2]
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e Question: How should | properly dispose of waste containing ethanedioyl dibromide?

o Answer: Dispose of ethanedioyl dibromide waste according to your institution's and local
regulations for hazardous chemical waste. Do not pour it down the drain.[1] It is water-
reactive and can produce toxic gas.[2] Collect it in a designated, properly labeled, and
sealed container.

Quantitative Data Summary

The following tables summarize key quantitative data for ethanedioyl dibromide.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C2Br20:2 [3]
Molecular Weight 215.83 g/mol [3]
Appearance Clear dark yellow liquid [4]
Melting Point -19°C [5]
Boiling Point 16-17 °C /10 mmHg [6]
Density 1.517 g/mL at 25°C [5]
Refractive Index n20/D 1.522 [6]

Table 2: Hazard Classifications

Hazard Classification Source
Acute Toxicity, Inhalation Category 4 (Harmful if inhaled)  [1][3]
) ) o Category 1B (Causes severe
Skin Corrosion/Irritation ] [1][3]
skin burns)

. o Category 1 (Causes serious
Serious Eye Damage/Irritation [11[3]
eye damage)
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Experimental Protocols

Protocol 1: General Handling and Dispensing

e Preparation:

[¢]

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary PPE: chemical-resistant gloves (e.g., butyl rubber), a lab coat,
chemical safety goggles, and a face shield.

Have spill control materials (e.g., absorbent pads, neutralizer for acid gases) and
emergency contact information readily available.

Ensure an eyewash station and safety shower are accessible and unobstructed.

e Procedure:

Before opening, allow the refrigerated container of ethanedioyl dibromide to equilibrate
to the ambient temperature inside the fume hood to prevent moisture condensation.

Work exclusively within the fume hood, keeping the sash at the lowest practical height.
Slowly open the container, being mindful of any pressure buildup.
Use a clean, dry syringe or cannula to transfer the required amount of the liquid.

Dispense the chemical directly into the reaction vessel, which should be under an inert
atmosphere if the reaction is moisture-sensitive.

Immediately and tightly reseal the ethanedioyl dibromide container.

Clean any residual chemical from the syringe or cannula using an appropriate quenching
procedure (e.g., slow addition to a basic solution) before cleaning.

e Post-Handling:
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Properly dispose of all contaminated materials (e.g., pipette tips, gloves) in a designated

[e]

hazardous waste container.

[e]

Wipe down the work area in the fume hood.

o

Remove and properly store PPE.

[¢]

Wash hands thoroughly with soap and water.
Protocol 2: Emergency Spill Response
e Minor Spill (inside a fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, dry material such as sand or
vermiculite. Do not use combustible materials like paper towels.

o Carefully collect the absorbed material into a designated hazardous waste container.

o Decontaminate the spill area with a suitable solution (consult your institution's safety
guidelines).

o Ventilate the area.
e Major Spill (outside a fume hood or a large volume):

o Evacuate the immediate area and alert others.

[¢]

If safe to do so, close the doors to the laboratory to contain the spill.

Activate the fire alarm if the spill is large or poses an immediate fire or inhalation hazard.

[¢]

[e]

Contact your institution's emergency response team immediately and provide them with
the chemical name and spill location.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

[e]
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Visualizations

Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: A typical experimental workflow for handling ethanedioyl dibromide.

Exposure Incident

\ Inhalation

Flush with Water (15+ min) Move to Fresh Air
Remove Contaminated Clothing Administer Oxygen if Needed
Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response pathway for personnel exposure to ethanedioyl dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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